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Compound of Interest

Compound Name: 3-Aminoisonicotinaldehyde

Cat. No.: B120943 Get Quote

An In-depth Technical Guide to 3-
Aminoisonicotinaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 3-Aminoisonicotinaldehyde. It includes detailed data on its molecular

characteristics, spectroscopic profile, and chemical reactivity. Furthermore, this guide furnishes

detailed experimental protocols for its synthesis and key chemical transformations, alongside

an exploration of its biological significance as an enzyme inhibitor.

Core Physical and Chemical Properties
3-Aminoisonicotinaldehyde, also known as 3-aminopyridine-4-carbaldehyde, is a

heterocyclic aromatic aldehyde. Its structure, featuring a pyridine ring substituted with both an

amino and a formyl group, makes it a versatile building block in medicinal chemistry and

organic synthesis.

Physical Properties
The key physical properties of 3-Aminoisonicotinaldehyde are summarized in the table

below, providing a quick reference for laboratory use.
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Property Value Source(s)

Molecular Formula C₆H₆N₂O [1]

Molecular Weight 122.12 g/mol [1]

Appearance Solid

CAS Number 55279-29-3 [1]

Chemical Properties
The chemical behavior of 3-Aminoisonicotinaldehyde is dictated by the interplay of its three

key structural features: the electron-withdrawing pyridine ring, the nucleophilic amino group,

and the electrophilic aldehyde group.

Property Value/Description Source(s)

IUPAC Name
3-aminopyridine-4-

carbaldehyde

SMILES Nc1cnccc1C=O

InChI Key
NDEGFXFYOKVWAK-

UHFFFAOYSA-N

Reactivity

Exhibits reactivity

characteristic of aromatic

amines (e.g., diazotization,

acylation) and aldehydes (e.g.,

oxidation, reduction, Schiff

base formation).

Stability
Stable under standard

laboratory conditions.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 3-
Aminoisonicotinaldehyde. The following table summarizes the expected spectroscopic data
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based on its structure and data from analogous compounds.

Technique
Expected Peaks and
Interpretation

Source(s)

¹H NMR

Aromatic protons (δ 7.0-8.5

ppm), Aldehyde proton (δ 9.5-

10.5 ppm), Amino protons

(broad singlet, variable shift).

[2][3][4]

¹³C NMR

Aromatic carbons (δ 110-160

ppm), Carbonyl carbon (δ 185-

195 ppm).

[1][5][6][7][8]

IR Spectroscopy

N-H stretch (3300-3500 cm⁻¹),

C-H aromatic stretch (~3050

cm⁻¹), C=O stretch (1680-1700

cm⁻¹), C=N and C=C stretches

(1400-1600 cm⁻¹).

[9][10][11][12][13]

Mass Spectrometry

Molecular ion peak (M⁺) at m/z

= 122. Fragmentation may

involve loss of CO (M-28) and

HCN (M-27).

[14][15][16][17]

Chemical Synthesis and Reactivity
3-Aminoisonicotinaldehyde is a valuable intermediate that can be synthesized and further

modified through several key reactions.

Synthesis of 3-Aminoisonicotinaldehyde
A common method for the synthesis of 3-Aminoisonicotinaldehyde involves the oxidation of

3-aminopyridine-4-ylmethanol.

3-Aminopyridine-4-ylmethanol Manganese Dioxide (MnO₂)
in Chloroform

Oxidation
3-Aminoisonicotinaldehyde
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Synthesis of 3-Aminoisonicotinaldehyde.

Experimental Protocol: Synthesis via Oxidation

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 3-aminopyridine-4-ylmethanol (1.0 eq) in chloroform.

Addition of Oxidant: Add activated manganese dioxide (5.0-10.0 eq) to the solution.

Reaction: Heat the mixture to reflux and stir vigorously. Monitor the reaction progress by Thin

Layer Chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature and filter it

through a pad of celite to remove the manganese dioxide.

Purification: Wash the celite pad with additional chloroform. Combine the filtrates and

evaporate the solvent under reduced pressure to yield crude 3-Aminoisonicotinaldehyde.

The product can be further purified by column chromatography on silica gel if necessary.

Key Chemical Reactions
3-Aminoisonicotinaldehyde undergoes a variety of chemical transformations, making it a

versatile precursor for more complex molecules.

Oxidation Reduction Schiff Base Formation

3-Aminoisonicotinaldehyde

3-Aminoisonicotinic Acid

[O]

3-Amino-4-(hydroxymethyl)pyridine

[H]

Schiff Base (Imine)

+ R-NH₂

Click to download full resolution via product page
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Key reactions of 3-Aminoisonicotinaldehyde.

Experimental Protocol: Reduction to Alcohol

Reaction Setup: Dissolve 3-Aminoisonicotinaldehyde (1.0 eq) in methanol or ethanol in a

round-bottom flask and cool the solution in an ice bath.

Addition of Reducing Agent: Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise to the

stirred solution.

Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at

room temperature. Monitor the reaction by TLC.

Work-up: Quench the reaction by the slow addition of water. Evaporate the solvent under

reduced pressure.

Purification: Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to obtain the crude alcohol, which can be purified by recrystallization

or column chromatography.[18][19][20][21][22]

Experimental Protocol: Schiff Base Formation

Reaction Setup: Dissolve 3-Aminoisonicotinaldehyde (1.0 eq) in a suitable solvent such as

ethanol or methanol in a round-bottom flask.

Addition of Amine: Add an equimolar amount of a primary amine (1.0 eq) to the solution. A

catalytic amount of a weak acid (e.g., acetic acid) can be added to facilitate the reaction.

Reaction: Stir the reaction mixture at room temperature or with gentle heating. The formation

of the imine can often be observed by a color change or the precipitation of the product.

Isolation: If the product precipitates, it can be isolated by filtration. Otherwise, the solvent can

be removed under reduced pressure, and the crude product can be purified by

recrystallization or column chromatography.

Biological Activity and Signaling Pathways
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3-Aminoisonicotinaldehyde has been investigated for its biological activities, with a notable

role as an inhibitor of polyamine oxidase (PAO). PAOs are enzymes involved in the catabolism

of polyamines, which are essential for cell growth and proliferation. The dysregulation of

polyamine metabolism is implicated in various diseases, including cancer.

Polyamines
(e.g., Spermine, Spermidine)

Polyamine Oxidase (PAO)

Binds to
active site

Aminoaldehyde + H₂O₂

Catalyzes oxidation

3-Aminoisonicotinaldehyde

Inhibits

Click to download full resolution via product page

Inhibition of Polyamine Oxidase by 3-Aminoisonicotinaldehyde.

The inhibitory action of 3-Aminoisonicotinaldehyde on polyamine oxidase disrupts the normal

catabolism of polyamines.[18][23][24][25][26] This leads to an alteration in the cellular levels of

polyamines and their metabolic byproducts, such as hydrogen peroxide and reactive

aldehydes, which can have downstream effects on cell signaling, proliferation, and apoptosis.

The development of inhibitors for polyamine oxidases is an active area of research in the

discovery of novel therapeutic agents, particularly for cancer.[18][23][24][25][26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aminoisonicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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